Cas no 325988-13-4 (3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide)

• Product Name: 3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide
• CAS No: 325988-13-4
• MF: C₁₉H₁₆N₂O₅
• MW: 352.340744972229
• CID: 5839892
• PubChem ID: 4289630
• Update Time: 2025-06-13

3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(2-methoxy-5-nitrophenyl)-2-naphthamide
• 2-Naphthalenecarboxamide, 3-methoxy-N-(2-methoxy-5-nitrophenyl)-
• SR-01000419962-1
• EU-0070105
• 325988-13-4
• 3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide
• SR-01000419962
• F0193-0283
• Oprea1_834993
• AKOS003627481

• Inchi： 1S/C19H16N2O5/c1-25-17-8-7-14(21(23)24)11-16(17)20-19(22)15-9-12-5-3-4-6-13(12)10-18(15)26-2/h3-11H,1-2H3,(H,20,22)
• InChI Key： WIIKUSWDSSSANA-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC(OC)=C1C(NC1=CC([N+]([O-])=O)=CC=C1OC)=O

Computed Properties

• Exact Mass: 352.10592162g/mol
• Monoisotopic Mass: 352.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 493.7±45.0 °C(Predicted)
• pka: 11.12±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide

Recent Advances in the Study of 3-Methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide (CAS: 325988-13-4)

3-Methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide (CAS: 325988-13-4) is a synthetic small molecule that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its naphthalene core and nitro-substituted phenyl ring, has been investigated for its unique physicochemical properties and biological activities. Recent studies have explored its role as a modulator of various cellular pathways, making it a promising candidate for drug development.

One of the key areas of research involving this compound is its interaction with protein targets, particularly enzymes involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the COX-2 active site, revealing key interactions with amino acid residues that contribute to its inhibitory activity.

In addition to its COX-2 inhibitory properties, recent research has highlighted the compound's potential as a fluorescent probe for imaging applications. A 2024 study in ACS Chemical Biology reported that the nitro and methoxy functional groups of 3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide confer unique photophysical properties, enabling its use in live-cell imaging. The study demonstrated that the compound could be used to visualize intracellular redox states, providing a valuable tool for studying oxidative stress in disease models.

Another significant advancement in the study of this compound is its application in targeted drug delivery systems. Researchers have explored its conjugation with nanoparticles to enhance bioavailability and tissue specificity. A 2023 paper in Bioconjugate Chemistry detailed the synthesis of a nanoparticle-drug conjugate incorporating 3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide, which showed improved pharmacokinetic profiles and reduced off-target effects in preclinical models of rheumatoid arthritis.

Despite these promising findings, challenges remain in the clinical translation of 3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and unique properties continue to make it a focal point of research in chemical biology and drug discovery.

In conclusion, 3-methoxy-N-(2-methoxy-5-nitrophenyl)naphthalene-2-carboxamide (CAS: 325988-13-4) represents a multifaceted tool with applications ranging from enzyme inhibition to molecular imaging. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in biomedical applications. The compound's potential to bridge gaps in therapeutic and diagnostic modalities underscores its importance in contemporary chemical and pharmaceutical research.